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Compound of Interest

Compound Name: Gentamicin, sulfate (salt)

Cat. No.: B10762555 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Gentamicin is a broad-spectrum aminoglycoside antibiotic that inhibits protein synthesis in a

wide variety of Gram-positive and Gram-negative bacteria. It is widely used in cell culture to

prevent microbial contamination and in various research applications to study antibiotic

resistance and bacterial pathogenesis. This document provides a detailed protocol for the

preparation of a 50 mg/mL stock solution of Gentamicin sulfate, ensuring accurate

concentration and sterility for reliable experimental outcomes.

Quantitative Data Summary
A summary of the key quantitative data for Gentamicin sulfate is presented in Table 1. This

information is crucial for accurate preparation and handling of the stock solution.

Table 1: Quantitative Data for Gentamicin Sulfate
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Parameter Value Reference

Molecular Formula
C₂₁H₄₃N₅O₇ • H₂SO₄ (Major

Component C1)
[1]

Molecular Weight ~575.67 g/mol (for C1 sulfate) [1]

Appearance White to off-white powder [2][3]

Solubility in Water ≥ 50 mg/mL [4][5][6]

Potency
≥ 590 µg gentamicin base per

mg of powder
[2][3][5][7]

pH of 4% solution 3.5 - 5.5 [4]

Powder Storage 2-8°C, desiccated [5][8]

Stock Solution Storage -20°C for long-term storage [6][9]

Stock Solution Stability

Stable for several months at

-20°C. Stable for up to 30 days

at 4°C and 7 days at 23°C.[10]

[10]

Note: Gentamicin is a mixture of related components (C1, C1a, C2), so the molecular weight

can be represented as an average.[5][11] The potency value is critical for calculating the

precise amount of powder needed.

Experimental Protocol
This protocol details the step-by-step methodology for preparing a sterile 50 mg/mL stock

solution of Gentamicin sulfate.

Materials and Equipment
Gentamicin sulfate powder (Potency: ≥ 590 µg/mg)

Nuclease-free sterile water (e.g., Milli-Q or equivalent)

Sterile conical tubes (15 mL or 50 mL)
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Calibrated analytical balance

Sterile serological pipettes

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of 10 mL of 50 mg/mL Gentamicin Sulfate
Stock Solution

Calculate the required mass of Gentamicin sulfate powder:

The desired concentration is 50 mg/mL of active gentamicin.

The powder is Gentamicin sulfate, and its potency must be taken into account.

Using a typical potency of 590 µg/mg (or 0.59 mg active gentamicin per mg of powder),

the calculation is as follows:

(Desired Concentration) / (Potency) = Mass of powder per mL

(50 mg/mL) / (0.59 mg/mg) = 84.75 mg of Gentamicin sulfate powder per mL.

For a final volume of 10 mL, the total mass of powder required is:

84.75 mg/mL * 10 mL = 847.5 mg.

Weighing the Gentamicin Sulfate:

Tare a sterile conical tube on a calibrated analytical balance.
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Carefully weigh 847.5 mg of Gentamicin sulfate powder and transfer it into the conical

tube.

Dissolving the Powder:

Add approximately 8 mL of nuclease-free sterile water to the conical tube containing the

powder.

Cap the tube securely and vortex until the powder is completely dissolved. Gentamicin

sulfate dissolves readily in water.[4]

Adjusting the Final Volume:

Once the powder is fully dissolved, add nuclease-free sterile water to bring the total

volume to 10 mL.

Invert the tube several times to ensure the solution is homogeneous.

Sterilization:

Draw the Gentamicin sulfate solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube. This step is crucial for removing

any potential bacterial contamination.[4][5]

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 1 mL) in sterile,

nuclease-free microcentrifuge tubes or cryovials.

Label each aliquot clearly with the name of the solution ("Gentamicin Stock"),

concentration (50 mg/mL), and the date of preparation.

Store the aliquots at -20°C for long-term use.
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Experimental Workflow
The following diagram illustrates the workflow for the preparation of the Gentamicin sulfate

stock solution.

Calculate Mass of
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Caption: Workflow for Gentamicin Sulfate Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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